Cas no 16499-52-8 (2-Nitro-5-(trifluoromethyl)benzonitrile)

• Product Name: 2-Nitro-5-(trifluoromethyl)benzonitrile
• CAS No: 16499-52-8
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• MDL: MFCD09264505
• CID: 139280
• PubChem ID: 26343877
• Update Time: 2025-04-19

2-Nitro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(trifluoromethyl)benzonitrile
• Benzonitrile,2-nitro-5-(trifluoromethyl)-
• 2-Cyano-4-(trifluoromethyl)nitrobenzene
• 2-Nitro-5-trifluormethyl-benzonitril
• 3-Cyano-4-nitrobenzotrifluoride
• CL9047
• CTK4D1966
• PC3155
• SBB095208
• alpha,alpha,alpha-Trifluoro-6-nitro-m-tolunitrile
• 16499-52-8
• SB74683
• AS-46184
• CS-0098656
• MFCD09264505
• (2-HYDROXY-3-METHACRYLOXYPROPYL)TRIMETHYLAMMONIUMCHLORIDE
• DTXSID30649946
• FHFVTHPGDCWXTD-UHFFFAOYSA-N
• C8H3F3N2O2
• AKOS015914392
• 2-Cyano-4-(trifluoromethyl)nitrobenzene, 2-Nitro-5-(trifluoromethyl)benzonitrile

• MDL： MFCD09264505
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-1-2-7(13(14)15)5(3-6)4-12/h1-3H
• InChI Key： FHFVTHPGDCWXTD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 216.01469
• Monoisotopic Mass: 216.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 304 ºC
• Flash Point: 138 ºC
• PSA: 66.93